Cas no 1256808-79-3 (5-Chloro-2-ethynyl-3-fluoropyridine)

• Product Name: 5-Chloro-2-ethynyl-3-fluoropyridine
• CAS No: 1256808-79-3
• MF: C₇H₃ClFN
• MW: 155.556823968887
• CID: 2760805
• PubChem ID: 57416835
• Update Time: 2025-04-21

5-Chloro-2-ethynyl-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 1256808-79-3
• DTXSID00726197
• EN300-7644792
• AKOS040821962
• 5-Chloro-2-ethynyl-3-fluoropyridine

• Inchi： 1S/C7H3ClFN/c1-2-7-6(9)3-5(8)4-10-7/h1,3-4H
• InChI Key： XENVIOPJITZMSW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#C)C(=C1)F

Computed Properties

• Exact Mass: 154.9938050g/mol
• Monoisotopic Mass: 154.9938050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines